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Compound of Interest

Compound Name: Potassium laurate

Cat. No.: B158881

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of potassium laurate, the potassium salt of
lauric acid, a 12-carbon chain fatty acid.[1] It serves as a critical anionic surfactant and
emulsifier with diverse applications in research, pharmaceuticals, and various industries.[2][3]
This document details its physicochemical properties, mechanisms of action, experimental
protocols, and safety information to support its use in scientific and drug development contexts.

Core Physicochemical Properties

Potassium laurate is a metal-organic compound, classified as a metallic soap, which is a
metal derivative of a fatty acid.[4] Its amphiphilic nature, possessing a hydrophilic carboxylate
head and a hydrophobic 12-carbon tail, drives its significant interfacial activity.[2]
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Property Value Source(s)

CAS Number 10124-65-9 [1]

Molecular Formula C12H23KO2 [1][5]

Molecular Weight 238.41 g/mol [1][6]
White to off-white or light-tan

Appearance powder, crystalline solid, or [11041071
paste.[1][4][7]

B Soluble in water and alcohol.

Solubility [11181I9]
[11[8][°]

Critical Micelle Concentration
0.008 M (at 23 °C) [10]

(CMC)

Vapor Pressure 1.53E-10 mm Hg [7]
Potassium dodecanoate,

Synonyms Dodecanoic acid, potassium [1][6]

salt.[1][6]

Mechanism of Action and Key Functions

Potassium laurate's utility stems primarily from its properties as a surfactant, which allows it to
reduce surface tension and act as an emulsifier, cleansing agent, and foam booster.[1][11][12]

Surfactant and Emulsifying Action

In aqueous solutions, potassium laurate dissociates into potassium cations (K+) and laurate
anions (C12H23027).[2] The laurate anions are amphiphilic. To minimize the energetically
unfavorable contact between their hydrophobic tails and water, they self-assemble into
supramolecular structures.[2]

» At Interfaces: Laurate anions accumulate at the liquid-air or liquid-oil interface, orienting their
hydrophobic tails away from the water. This disrupts the cohesive energy of the water
molecules, reducing surface tension.[2]
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e Micelle Formation: Above a specific concentration, the Critical Micelle Concentration (CMC),
these anions aggregate in the bulk solution to form micelles.[2][10] In these spherical
structures, the hydrophobic tails are sequestered in the core, while the hydrophilic
carboxylate heads form an outer shell, interacting with the surrounding water. This process is

fundamental to its ability to solubilize oils and fats.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b158881?utm_src=pdf-custom-synthesis
https://cymitquimica.com/cas/10124-65-9/
https://www.benchchem.com/product/b158881
https://www.nbinno.com/article/anionic/power-of-potassium-laurate-essential-ingredient-sd
https://www.smolecule.com/products/s656215
https://www.silverfernchemical.com/chemical-supplier-10124-65-9/potassium-laurate-distributor-1886.aspx
https://www.silverfernchemical.com/chemical-supplier-10124-65-9/potassium-laurate-distributor-1886.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/Potassium-Laurate
https://pubchem.ncbi.nlm.nih.gov/compound/Potassium-Laurate
https://haz-map.com/Agents/16833
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2767084.htm
http://www.thegoodscentscompany.com/data/rw1302461.html
https://pubs.acs.org/doi/10.1021/la026267o
https://cosmileeurope.eu/inci/detail/12701/potassium-laurate/
https://www.paulaschoice-eu.com/potassium-laurate/ingredient-potassium-laurate.html
https://www.benchchem.com/product/b158881#potassium-laurate-cas-number-10124-65-9-properties
https://www.benchchem.com/product/b158881#potassium-laurate-cas-number-10124-65-9-properties
https://www.benchchem.com/product/b158881#potassium-laurate-cas-number-10124-65-9-properties
https://www.benchchem.com/product/b158881#potassium-laurate-cas-number-10124-65-9-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158881?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b158881?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158881?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

